Cas no 131755-87-8 (Methyl 4-amino-3,5-diiodobenzoate)

Methyl 4-amino-3,5-diiodobenzoate is a halogenated aromatic compound featuring an amino group and two iodine atoms at the 3- and 5-positions of the benzoate ring. This iodinated derivative exhibits high reactivity due to the electron-withdrawing effects of the iodine substituents, making it valuable in organic synthesis, particularly in cross-coupling reactions and as a building block for pharmaceuticals or advanced materials. The ester group enhances solubility in organic solvents, facilitating further functionalization. Its crystalline structure ensures stability and ease of purification. The compound's distinct iodine atoms also make it useful in radiolabeling applications or as a contrast agent precursor. Its well-defined structure allows precise modifications for targeted chemical transformations.

Methyl 4-amino-3,5-diiodobenzoate structure

131755-87-8 structure

Product Name:Methyl 4-amino-3,5-diiodobenzoate

CAS No:131755-87-8

MF:C₈H₇I₂NO₂

MW:402.955626726151

MDL:MFCD00010874

CID:1229084

PubChem ID:4171414

Update Time:2025-07-02

Methyl 4-amino-3,5-diiodobenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-amino-3,5-diiodobenzoate
- Methyl-3,5-diiodo-4-amino benzoate
- METHYL 4-AMINO-3,5-DIIODO-BENZOATE
- 4-AMINO-3,5-DIIODOBENZOIC ACID METHYL ESTER
- BS-51179
- MFCD00010874
- SCHEMBL10355104
- DTXSID20400240
- CS-0215513
- AKOS024419247
- 131755-87-8
- EN300-255597
- methyl4-amino-3,5-diiodobenzoate
- MDL： MFCD00010874
- Inchi： 1S/C8H7I2NO2/c1-13-8(12)4-2-5(9)7(11)6(10)3-4/h2-3H,11H2,1H3
- InChI Key： WIVDOGOGDWWOFF-UHFFFAOYSA-N
- SMILES： IC1C=C(C(=O)OC)C=C(C=1N)I

Computed Properties

Exact Mass: 402.85662g/mol
Monoisotopic Mass: 402.85662g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 189
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 52.3Å²

Methyl 4-amino-3,5-diiodobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013033829-250mg	Methyl 4-amino-3,5-diiodobenzoate	131755-87-8	97%	250mg	484.80 USD	2021-06-22
Alichem	A013033829-500mg	Methyl 4-amino-3,5-diiodobenzoate	131755-87-8	97%	500mg	806.85 USD	2021-06-22
Alichem	A013033829-1g	Methyl 4-amino-3,5-diiodobenzoate	131755-87-8	97%	1g	1,504.90 USD	2021-06-22
abcr	AB481353-250 mg	Methyl 4-amino-3,5-diiodobenzoate; .	131755-87-8		250MG	€92.30	2023-04-20
abcr	AB481353-1 g	Methyl 4-amino-3,5-diiodobenzoate; .	131755-87-8		1g	€140.00	2023-04-20
abcr	AB481353-5 g	Methyl 4-amino-3,5-diiodobenzoate; .	131755-87-8		5g	€329.20	2023-04-20
TRC	M286755-50mg	Methyl 4-Amino-3,5-diiodobenzoate	131755-87-8		50mg	$ 50.00	2022-06-04
TRC	M286755-100mg	Methyl 4-Amino-3,5-diiodobenzoate	131755-87-8		100mg	$ 65.00	2022-06-04
TRC	M286755-500mg	Methyl 4-Amino-3,5-diiodobenzoate	131755-87-8		500mg	$ 95.00	2022-06-04
Enamine	EN300-255597-0.05g	methyl 4-amino-3,5-diiodobenzoate	131755-87-8	95%	0.05g	$33.0	2024-06-19